Cas no 126085-91-4 (Ethyl 5-(Tributylstannyl)isoxazole-3-carboxylate)
126085-91-4 structure
Product Name:Ethyl 5-(Tributylstannyl)isoxazole-3-carboxylate
CAS No:126085-91-4
MF:C18H33NO3Sn
MW:430.169524908066
MDL:MFCD07368612
CID:138816
PubChem ID:329762681
Update Time:2025-04-19
Ethyl 5-(Tributylstannyl)isoxazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylicacid, 5-(tributylstannyl)-, ethyl ester
- Ethyl 5-(Tributylstannyl)Isoxazole-3-Carboxylate
- Ethyl 5-(tri-n-butylstannyl)isoxazole-3-carboxylate
- ETHYL 5-TRIBUTYLSTANNANYLISOXAZOLE-3-CARBOXYLATE
- Ethyl-5-(tributylstannyl)isoxazole-3-carboxylate
- 5-tributylstannanyl-isoxazole-3-carboxylic acid ethyl ester
- 5-tributylstannylisoxazole-3-carboxylic acid ethylester
- AC1MC812
- ACMC-1C4AN
- CTK4B4945
- ethyl 5
- ethyl 5-(tri-butylstannyl)isoxazole-3-carboxylate
- ethyl 5-tributylstannyl-3-isoxazole carboxylate
- SureCN407357
- 5-(Tributylstannyl)isoxazole-3-carboxylic acid ethyl ester
- Freeze at -20C
- Ethyl 5-(tributylstannyl)
- Ethyl 5-(tributylstannyl)isoxazol-3-carboxylate
- ethyl 5-tributylstannyl-1,2-oxazole-3-carboxylate
- 3-(Ethoxycarbonyl)-5-(tributylstannyl)isoxazole, [3-(Ethoxycarbonyl)isoxazol-5-yl]tributylstannane
- Ethyl 5-(tri-n-butylstannyl)isoxazole-3-carboxylate, 96%
- AKOS015843106
- 126085-91-4
- DTXSID30376846
- MFCD07368612
- BFA08591
- GS-6446
- J-521072
- LDFBGRFJCWKQCA-UHFFFAOYSA-N
- 3-Isoxazolecarboxylic acid, 5-(tributylstannyl)-, ethyl ester
- SY122188
- H10443
- SCHEMBL407357
- FT-0650816
- 3-Isoxazolecarboxylicacid,5-(tributylstannyl)-,ethyl ester
- ethyl 5-(tributylstannyl)-1,2-oxazole-3-carboxylate
- DB-005431
- Ethyl 5-(Tributylstannyl)isoxazole-3-carboxylate
-
- MDL: MFCD07368612
- Inchi: 1S/C6H6NO3.3C4H9.Sn/c1-2-9-6(8)5-3-4-10-7-5;3*1-3-4-2;/h3H,2H2,1H3;3*1,3-4H2,2H3;
- InChI Key: LDFBGRFJCWKQCA-UHFFFAOYSA-N
- SMILES: [Sn](C1=CC(C(=O)OCC)=NO1)(CCCC)(CCCC)CCCC
Computed Properties
- Exact Mass: 423.15119
- Monoisotopic Mass: 431.148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: No data available
- Density: 1.209 at 25 °C
- Melting Point: 78-79 ºC
- Boiling Point: >300 °C
- Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
- Refractive Index: n20/D 1.534
- Solubility: Insuluble (3.8E-3 g/L) (25 ºC),
- PSA: 52.33
- Sensitiveness: Air & Moisture Sensitive
- Vapor Pressure: No data available
Ethyl 5-(Tributylstannyl)isoxazole-3-carboxylate Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H301-H312-H315-H319-H372-H410
-
Warning Statement:
MissingPhrase-N15.00950417-P260-P280-P305
P351
P338 - Hazardous Material transportation number:UN 2788 6.1 / PGIII
- WGK Germany:3
- Hazard Category Code: 21-25-36/38-48/23/25-50/53
- Safety Instruction: 36/37/39-45-60-61
-
Hazardous Material Identification:
- HazardClass:6.1
- PackingGroup:Ⅲ
- Storage Condition:(BD129132)
Ethyl 5-(Tributylstannyl)isoxazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H51434-250mg |
Ethyl 5-(tri-n-butylstannyl)isoxazole-3-carboxylate, 96% |
126085-91-4 | 96% | 250mg |
¥1883.00 | 2023-04-13 | |
| Apollo Scientific | OR15594-500mg |
Ethyl 5-(tributylstannyl)isoxazole-3-carboxylate |
126085-91-4 | 500mg |
£280.00 | 2023-08-31 | ||
| Apollo Scientific | OR15594-1g |
Ethyl 5-(tributylstannyl)isoxazole-3-carboxylate |
126085-91-4 | 1g |
£480.00 | 2023-08-31 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y11275-5g |
Ethyl 5-(tributylstannyl)isoxazole-3-carboxylate |
126085-91-4 | 95% | 5g |
¥15309.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y11275-250mg |
Ethyl 5-(tributylstannyl)isoxazole-3-carboxylate |
126085-91-4 | 95% | 250mg |
¥2409.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y11275-1g |
Ethyl 5-(tributylstannyl)isoxazole-3-carboxylate |
126085-91-4 | 95% | 1g |
¥5259.0 | 2023-09-05 | |
| TRC | E059995-50mg |
Ethyl 5-(Tributylstannyl)isoxazole-3-carboxylate |
126085-91-4 | 50mg |
$ 195.00 | 2022-06-05 | ||
| TRC | E059995-100mg |
Ethyl 5-(Tributylstannyl)isoxazole-3-carboxylate |
126085-91-4 | 100mg |
$ 315.00 | 2022-06-05 | ||
| TRC | E059995-250mg |
Ethyl 5-(Tributylstannyl)isoxazole-3-carboxylate |
126085-91-4 | 250mg |
$ 625.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E855526-100mg |
Ethyl-5-(tributylstannyl)isoxazole-3-carboxylate |
126085-91-4 | 95% | 100mg |
¥722.70 | 2022-01-11 |
Ethyl 5-(Tributylstannyl)isoxazole-3-carboxylate Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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